Hydroxyacetone
Hydroxyacetone
Hydroxyacetone is a propanone that is acetone in which one of the methyl hydrogens is replaced by a hydroxy group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a member of propanones, a methyl ketone, a primary alcohol and a primary alpha-hydroxy ketone. It is functionally related to an acetone.
Hydroxyacetone is a natural product found in Durio zibethinus, Capsicum annuum, and other organisms with data available.
Hydroxyacetone is a natural product found in Durio zibethinus, Capsicum annuum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
116-09-6
VCID:
VC20851865
InChI:
InChI=1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3
SMILES:
CC(=O)CO
Molecular Formula:
C3H6O2
Molecular Weight:
74.08 g/mol
Hydroxyacetone
CAS No.: 116-09-6
Cat. No.: VC20851865
Molecular Formula: C3H6O2
Molecular Weight: 74.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydroxyacetone is a propanone that is acetone in which one of the methyl hydrogens is replaced by a hydroxy group. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a member of propanones, a methyl ketone, a primary alcohol and a primary alpha-hydroxy ketone. It is functionally related to an acetone. Hydroxyacetone is a natural product found in Durio zibethinus, Capsicum annuum, and other organisms with data available. |
|---|---|
| CAS No. | 116-09-6 |
| Molecular Formula | C3H6O2 |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | 1-hydroxypropan-2-one |
| Standard InChI | InChI=1S/C3H6O2/c1-3(5)2-4/h4H,2H2,1H3 |
| Standard InChI Key | XLSMFKSTNGKWQX-UHFFFAOYSA-N |
| SMILES | CC(=O)CO |
| Canonical SMILES | CC(=O)CO |
| Boiling Point | 145.00 to 146.00 °C. @ 760.00 mm Hg |
| Melting Point | -17 °C |
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